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Compound of Interest

Compound Name: 5,7-Dibromo-2-tetralone

Cat. No.: B117721 Get Quote

Essential Safety and Handling Guide for 5,7-
Dibromo-2-tetralone
Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety and logistical information for the handling and disposal of

5,7-Dibromo-2-tetralone, a compound used in chemical synthesis and pharmaceutical

development. The following procedures are based on available data for structurally similar

compounds and general laboratory safety protocols. Always consult your institution's specific

safety guidelines and the most current Safety Data Sheet (SDS) if available.

Hazard Identification and Summary
While a specific Safety Data Sheet (SDS) for 5,7-Dibromo-2-tetralone is not readily available,

data from analogous compounds like 7-Bromo-1-tetralone, 5-Bromo-2-tetralone, and other

halogenated ketones suggest the following potential hazards:

Acute Oral Toxicity: Harmful if swallowed.[1][2][3]

Skin Corrosion/Irritation: Causes skin irritation.[1][2][4]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[1][2][4]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1][4]
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Signal Word: Warning[1][2]

Quantitative Data Summary
The following table summarizes key physical and chemical properties of 5,7-Dibromo-2-
tetralone and a closely related compound, 7-Bromo-1-tetralone.

Property 5,7-Dibromo-2-tetralone 7-Bromo-1-tetralone

Molecular Formula C₁₀H₈Br₂O[5] C₁₀H₉BrO[1]

Molecular Weight 303.98 g/mol [5] 225.08 g/mol [1]

Appearance Not Specified Beige Solid[1]

CAS Number 144066-44-4[5] 32281-97-3[1]

Operational and Disposal Plans
Personal Protective Equipment (PPE)
A risk assessment should be conducted for each specific use of 5,7-Dibromo-2-tetralone to

determine the necessary PPE.[6] The following table outlines the recommended PPE for

handling this compound.
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PPE Type Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).[6]

Inspect gloves before use.[1]

To prevent skin contact and

irritation.[1][2]

Eye and Face Protection

Chemical splash goggles. A

face shield should be worn

when there is a high potential

for splash.[6]

To protect against serious eye

irritation from splashes or dust.

[1][2]

Skin and Body Protection

Laboratory coat. Additional

protective clothing may be

necessary based on the scale

of work.

To protect skin from irritation

and contamination.[7]

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator

may be required for operations

that generate dust or aerosols.

[8]

To prevent respiratory tract

irritation.[1][4]

Handling and Storage
Handling:

Use only in a well-ventilated area, preferably in a chemical fume hood.[1][9]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][7]

Wash hands and any exposed skin thoroughly after handling.[1][7]

Do not eat, drink, or smoke when using this product.[1][7]

Avoid formation of dust.[1]

Storage:

Keep container tightly closed in a dry, cool, and well-ventilated place.[1]
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Store away from incompatible materials such as strong oxidizing agents.[1]

First-Aid Measures
If Swallowed: Rinse mouth. Call a POISON CENTER or doctor if you feel unwell.[1][3]

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash it before reuse.[1][7]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[1]

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.[1]

Spill Management Protocol
Evacuate and Ventilate: Ensure adequate ventilation and restrict access to the spill area.

Contain Spill: Use inert absorbent material (e.g., sand, vermiculite) to contain the spill.[9]

Collect Waste: Carefully sweep or scoop the absorbed material into a labeled, sealable

hazardous waste container.[9]

Decontaminate Area: Clean the spill area with a suitable solvent or detergent and water.

Dispose of Cleanup Materials: All contaminated materials, including PPE, must be disposed

of as hazardous waste.[9]

Disposal Plan
As a halogenated organic compound, 5,7-Dibromo-2-tetralone must be disposed of as

hazardous waste.

Waste Segregation:

Solid Waste: Collect solid 5,7-Dibromo-2-tetralone and contaminated lab supplies in a

designated, labeled, and sealed container for halogenated organic solids.[9]
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Liquid Waste: If dissolved in a solvent, collect in a designated container for halogenated

organic liquid waste.[9]

Labeling and Storage:

Clearly label waste containers with "Hazardous Waste" and the chemical name.

Store waste containers in a designated, well-ventilated, and secure area. Keep containers

tightly closed.[9]

Disposal:

Arrange for disposal through your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal contractor.[9]

Do not dispose of down the drain or in regular trash.[9] Waste is considered hazardous

and must be disposed of in accordance with local, state, and federal regulations.[1]

Experimental Workflow Visualization
The following diagram illustrates the standard workflow for handling 5,7-Dibromo-2-tetralone
in a laboratory setting.
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Caption: Workflow for handling 5,7-Dibromo-2-tetralone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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